ethyl 2-[2-(butanethioylimino)-3-methyl-1,3-thiazol-4(3H)-yl]acetate

• IUPAC Name: ethyl 2-(2-butanethioylimino-3-methyl-1,3-thiazol-4-yl)acetate
• InChI: InChI=1S/C12H18N2O2S2/c1-4-6-10(17)13-12-14(3)9(8-18-12)7-11(15)16-5-2/h8H,4-7H2,1-3H3
• InChI Key: SIUOVIHAUFGTHP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=S)N=C1N(C(=CS1)CC(=O)OCC)C
• Molecular Formula: C12H18N2O2S2
• Molecular Weight: 286.4 g/mol

Description

“Ethyl 2-[2-(butanethioylimino)-3-methyl-1,3-thiazol-4(3H)-yl]acetate” is a chemical compound with the molecular formula C12H18N2O2S2. Its molecular weight is 286.41352. It is listed under CAS No. 329698-59-1.

Scientific Research Applications

Antimicrobial Activities

Wardkhan et al. (2008) discussed the synthesis of thiazoles and their fused derivatives, including compounds structurally similar to ethyl 2-[2-(butanethioylimino)-3-methyl-1,3-thiazol-4(3H)-yl]acetate. These compounds exhibited antimicrobial activity against bacterial isolates like Escherichia coli and Xanthomonas citri, as well as antifungal activity against Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wagnat W. Wardkhan et al., 2008).

Glucosidase Inhibition for Diabetes Management

A study by Babar et al. (2017) focused on the synthesis of novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates, which showed significant inhibition towards α-glucosidase and β-glucosidase enzymes. This inhibition suggests potential applications in managing diabetes through the regulation of glucose metabolism (Ayesha Babar et al., 2017).

Synthesis of Thiazole Derivatives

Research by Tverdokhlebov et al. (2005) on the synthesis of pyrrolo[2,1-b]thiazol-3-one derivatives involved reactions with ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates, highlighting the versatility of thiazole compounds in synthesizing heterocyclic structures with potential biological activity (A. V. Tverdokhlebov et al., 2005).

Pharmaceutical Applications

Carrington et al. (1972) explored the synthesis of 1,2-benzisothiazoles, including derivatives similar to the compound of interest, demonstrating the potential for developing pharmaceutical agents based on thiazole scaffolds (D. L. Carrington et al., 1972).

Chemical Synthesis and Reactions

The study by Maadadi et al. (2016) investigated the reactions of ethyl 2-bromomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate with various nucleophiles, revealing insights into the reactivity and potential applications of thiazole-containing compounds in synthetic chemistry (R. Maadadi et al., 2016).